Cas no 3123-52-2 (1-Naphthalenepropanoicacid, 1-carboxy-1,2,3,4-tetrahydro-4-oxo-)

• Product Name: 1-Naphthalenepropanoicacid, 1-carboxy-1,2,3,4-tetrahydro-4-oxo-
• CAS No: 3123-52-2
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 306765
• PubChem ID: 226654
• Update Time: 2025-04-19

1-Naphthalenepropanoicacid, 1-carboxy-1,2,3,4-tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoicacid, 1-carboxy-1,2,3,4-tetrahydro-4-oxo-
• 1-(2-carboxyethyl)-4-oxo-2,3-dihydronaphthalene-1-carboxylic acid
• 1-carboxy-1,2,3,4-tetrahydro-4-oxo-1-Naphthalenepropanoic acid
• (+-)-1-(2-Carboxy-aethyl)-4-oxo-1,2,3,4-tetrahydro-[1]naphthoesaeure
• 1-(2-carboxyethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 3-(1-carboxy-4-oxo-1,2,3,4-tetrahydro-[1]naphthyl)-propionic acid
• 3-(1-Carboxy-4-oxo-1,2,3,4-tetrahydro-[1]naphthyl)-propionsaeure
• 4-Oxo-1,2,3,4-tetrahydro-1-naphthoesaeure-1-propionsaeure
• AC1L5EX4
• AC1Q6JB9
• CTK1C2739
• HMS3095K20
• KST-1B3564
• NSC17338
• 3123-52-2
• NCI60_001401
• 1-(2-carboxyethyl)-4-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid
• DTXSID80280525
• NSC-17338
• FT-0735688
• CHEMBL1876972
• MLS002638540
• SMR001548014

• Inchi： 1S/C14H14O5/c15-11-5-7-14(13(18)19,8-6-12(16)17)10-4-2-1-3-9(10)11/h1-4H,5-8H2,(H,16,17)(H,18,19)
• InChI Key： VZMPBOYMHBGQPT-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2C(CC1)=O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 540.4°C at 760 mmHg
• Flash Point: 294.7°C
• Refractive Index: 1.588
• PSA: 91.67
• LogP: 1.85030